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Compound of Interest

Compound Name:
3-Bromo-2-isopropoxy-5-

formylphenylboronic acid

Cat. No.: B1284307 Get Quote

Introduction

This document provides core physicochemical data for 3-Bromo-2-isopropoxy-5-
formylphenylboronic acid, a compound relevant to researchers in organic synthesis and

medicinal chemistry. The primary focus of this guide is to present the molecular weight and

formula, which are fundamental properties for any experimental work, including reaction

stoichiometry and analytical characterization.

Physicochemical Properties

The essential properties of 3-Bromo-2-isopropoxy-5-formylphenylboronic acid are

summarized below. The molecular weight is a calculated value based on its empirical formula.

Property Value Citation

Compound Name
3-Bromo-2-isopropoxy-5-

formylphenylboronic acid
[1][2][3]

Molecular Formula C₁₀H₁₂BBrO₄ [1]

Molecular Weight 286.91 g/mol [1]

CAS Number 1072951-86-0 [1][2][3]
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Logical Relationship: From Structure to Molecular Weight

The calculation of a compound's molecular weight is a direct function of its verified molecular

formula. This relationship is outlined in the diagram below. The process involves identifying the

constituent elements, counting the number of atoms for each, and summing their atomic

masses.

Chemical Name
3-Bromo-2-isopropoxy-5-
formylphenylboronic acid

Molecular Formula
C₁₀H₁₂BBrO₄

Determines

Sum of Atomic Weights
(10C) + (12H) + (1B) + (1Br) + (4*O)

Leads to

Molecular Weight
286.91 g/mol

Calculates to

Click to download full resolution via product page

Calculation of Molecular Weight.

Note on Scope: This document focuses on the fundamental molecular weight of the specified

compound. A theoretical value, molecular weight, is calculated from the molecular formula and

does not require experimental protocols for its determination. Therefore, sections on

experimental methodologies or signaling pathways are not applicable in this context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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